Cas no 5490-57-3 (Phosphoric acid, a-(bromochloromethyl)-a-chlorobenzyl diethyl ester(7CI,8CI))

• Product Name: Phosphoric acid, a-(bromochloromethyl)-a-chlorobenzyl diethyl ester(7CI,8CI)
• CAS No: 5490-57-3
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 380487
• PubChem ID: 2849161
• Update Time: 2025-04-19

Phosphoric acid, a-(bromochloromethyl)-a-chlorobenzyl diethyl ester(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, a-(bromochloromethyl)-a-chlorobenzyl diethyl ester(7CI,8CI)
• 2-amino-4-benzyl-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile
• 2-Amino-4-benzyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-5-oxo-4-(phenylmethyl)-
• Z56887576
• DTXSID20385942
• MLS000102956
• CHEMBL1725469
• SR-01000475438-1
• 275360-59-3
• SR-01000475438
• Oprea1_586096
• HMS1423D14
• AKOS016346388
• MLS000060872
• AKOS000557926
• AB00392337-04
• F0894-0166
• Oprea1_616114
• HMS2459M20
• IFLab1_003952
• MFCD00980673
• 5490-57-3
• SMR000015444

• Inchi： 1S/C17H16N2O2/c18-10-13-12(9-11-5-2-1-3-6-11)16-14(20)7-4-8-15(16)21-17(13)19/h1-3,5-6,12H,4,7-9,19H2
• InChI Key： JKWLATNBIZZMCQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(CC2C=CC=CC=2)C2C(CCCC1=2)=O)N

Computed Properties

• Exact Mass: 280.12128
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.11